5-chloro-2-{3-[(1H-imidazol-1-yl)methyl]azetidin-1-yl}-4-methyl-1,3-benzothiazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
5-chloro-2-{3-[(1H-imidazol-1-yl)methyl]azetidin-1-yl}-4-methyl-1,3-benzothiazole is a useful research compound. Its molecular formula is C15H15ClN4S and its molecular weight is 318.8 g/mol. The purity is usually 95%.
The exact mass of the compound 5-chloro-2-{3-[(1H-imidazol-1-yl)methyl]azetidin-1-yl}-4-methyl-1,3-benzothiazole is 318.0705954 g/mol and the complexity rating of the compound is 379. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality 5-chloro-2-{3-[(1H-imidazol-1-yl)methyl]azetidin-1-yl}-4-methyl-1,3-benzothiazole suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-chloro-2-{3-[(1H-imidazol-1-yl)methyl]azetidin-1-yl}-4-methyl-1,3-benzothiazole including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antibacterial Activity
Imidazole derivatives show significant antibacterial activity . They can be used in the development of new drugs to overcome antibiotic resistance, which is a growing public health problem .
Antimycobacterial Activity
Imidazole-containing compounds have been reported to exhibit antimycobacterial activity . For example, N3-(substituted phenyl)-N5-(substituted phenyl)-4-(4,5-dichloro-1H-imidazol-2-yl)-2-methyl-1, 4-dihydropyridine-3,5-dicarboxamide has been synthesized and evaluated for anti-tubercular activity against Mycobacterium tuberculosis .
Anti-inflammatory Activity
Imidazole derivatives also possess anti-inflammatory properties . They can be used in the treatment of conditions characterized by inflammation.
Antitumor Activity
Imidazole-containing compounds have been found to exhibit antitumor activity . They can be used in the development of new anticancer drugs.
Antidiabetic Activity
Imidazole derivatives have been reported to show antidiabetic activity . They can be used in the management of diabetes.
Antioxidant Activity
Imidazole-containing compounds possess antioxidant properties . They can be used in the prevention of diseases caused by oxidative stress.
Antifungal Activity
Imidazole-containing compounds, such as chalcones, have been shown to be strongly effective against Aspergillus fumigatus, the causative agent for the disease pulmonary aspergillosis .
Antiulcer Activity
Imidazole derivatives, such as omeprazole and pantoprazole, are used as antiulcer agents . They can be used in the treatment of peptic ulcer disease.
properties
IUPAC Name |
5-chloro-2-[3-(imidazol-1-ylmethyl)azetidin-1-yl]-4-methyl-1,3-benzothiazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15ClN4S/c1-10-12(16)2-3-13-14(10)18-15(21-13)20-7-11(8-20)6-19-5-4-17-9-19/h2-5,9,11H,6-8H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MHTPIAXSTCALMM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC2=C1N=C(S2)N3CC(C3)CN4C=CN=C4)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15ClN4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
318.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-chloro-2-{3-[(1H-imidazol-1-yl)methyl]azetidin-1-yl}-4-methyl-1,3-benzothiazole |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.